Cas no 1443320-99-7 (4-(4-bromo-3,5-dimethylphenoxy)butanenitrile)

• Product Name: 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile
• CAS No: 1443320-99-7
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• MDL: MFCD18911555
• CID: 5150843
• Update Time: 2026-03-03

4-(4-bromo-3,5-dimethylphenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile

• MDL： MFCD18911555
• Inchi： 1S/C12H14BrNO/c1-9-7-11(8-10(2)12(9)13)15-6-4-3-5-14/h7-8H,3-4,6H2,1-2H3
• InChI Key： CRADRMWLHPNTDV-UHFFFAOYSA-N
• SMILES： C(#N)CCCOC1=CC(C)=C(Br)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile

Comprehensive Overview of 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile (CAS No. 1443320-99-7)

In the realm of organic chemistry and pharmaceutical intermediates, 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile (CAS No. 1443320-99-7) stands out as a versatile compound with significant applications. This nitrile derivative, characterized by its brominated aromatic core and butanenitrile side chain, has garnered attention for its potential in synthetic chemistry and material science. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and applications in drug discovery, making it a subject of ongoing interest.

The compound's molecular structure features a 4-bromo-3,5-dimethylphenoxy group, which contributes to its unique reactivity and stability. This structural motif is often explored in the design of pharmaceutical intermediates and agrochemicals. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable chemical processes. Users often inquire about alternative synthetic routes or catalytic methods to enhance yield and purity.

One of the most searched topics related to 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile is its role in cross-coupling reactions, particularly in palladium-catalyzed transformations. These reactions are pivotal in constructing complex molecules for drug development and functional materials. The compound's bromo substituent serves as a handle for further functionalization, enabling the creation of diverse derivatives. This property is highly valued in medicinal chemistry, where structural diversification is key to discovering bioactive compounds.

From a physicochemical perspective, the compound exhibits moderate solubility in organic solvents like dichloromethane and tetrahydrofuran, which is critical for its handling in laboratory settings. Its melting point and stability under various conditions are frequently queried by chemists aiming to integrate it into multi-step syntheses. Additionally, its spectroscopic data (e.g., NMR, IR) are often referenced for quality control and structural verification.

In the context of industrial applications, 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile is explored as a precursor for liquid crystals and advanced polymers. The demand for high-performance materials in electronics and optics has driven research into its derivatives. Users searching for material science applications or patent literature related to this compound will find a growing body of work highlighting its potential.

Safety and handling of 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile are also common search queries. While not classified as hazardous under standard regulations, proper laboratory precautions (e.g., ventilation, PPE) are recommended. Its biodegradability and ecotoxicological profile are areas of active investigation, reflecting the broader emphasis on environmental safety in chemical usage.

In summary, 4-(4-bromo-3,5-dimethylphenoxy)butanenitrile (CAS No. 1443320-99-7) is a multifaceted compound with broad relevance in organic synthesis, pharmaceutical research, and material science. Its structural features and reactivity continue to inspire innovations, making it a staple in modern chemical exploration. As research evolves, so too will its applications, solidifying its place in the toolkit of chemists worldwide.